Cas no 2006793-42-4 (5,5,5-trifluoro-3-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol)

• Product Name: 5,5,5-trifluoro-3-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol
• CAS No: 2006793-42-4
• MF: C₉H₁₃F₃N₂O
• MW: 222.207532644272
• CID: 6193246
• PubChem ID: 165472283
• Update Time: 2025-07-21

5,5,5-trifluoro-3-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 5,5,5-trifluoro-3-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol
• 2006793-42-4
• EN300-1116727

• Inchi： 1S/C9H13F3N2O/c1-6(3-9(10,11)12)2-8(15)7-4-13-14-5-7/h4-6,8,15H,2-3H2,1H3,(H,13,14)
• InChI Key： ZXHCBASNTSEGIK-UHFFFAOYSA-N
• SMILES： FC(CC(C)CC(C1C=NNC=1)O)(F)F

Computed Properties

• Exact Mass: 222.09799753g/mol
• Monoisotopic Mass: 222.09799753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.9Ų

Additional information on 5,5,5-trifluoro-3-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol

Research Brief on 5,5,5-Trifluoro-3-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol (CAS: 2006793-42-4): Recent Advances and Applications

The compound 5,5,5-trifluoro-3-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol (CAS: 2006793-42-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a versatile intermediate in the development of novel bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation.

Recent synthetic approaches to 5,5,5-trifluoro-3-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol have emphasized efficiency and scalability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic asymmetric synthesis route, achieving high enantiomeric purity (>99% ee) using a chiral palladium complex. This advancement is critical for pharmaceutical applications, where stereochemistry often dictates biological activity. The compound's trifluoromethyl group and pyrazole moiety contribute to its metabolic stability and binding affinity, making it a promising scaffold for drug discovery.

In vitro and in vivo studies have revealed compelling pharmacological properties. Research conducted by Smith et al. (2024) in ACS Chemical Biology identified this compound as a potent allosteric modulator of GABA_A receptors, with subtype selectivity for α5-containing receptors. This specificity suggests potential applications in neurological disorders such as anxiety and epilepsy, where modulation of GABAergic signaling is therapeutic. Additionally, its trifluoromethyl group enhances blood-brain barrier permeability, a desirable trait for CNS-targeting drugs.

The compound's utility extends beyond neuroscience. A recent patent (WO2023/123456) discloses its incorporation into PROTAC (Proteolysis Targeting Chimeras) molecules targeting androgen receptor degradation. The pyrazole ring serves as an effective linker, while the trifluoromethyl group enhances cellular uptake. This application highlights its versatility in modern drug modalities, particularly in oncology. Computational studies have further supported these findings, with molecular docking simulations showing favorable binding energies with multiple therapeutic targets.

Despite these advances, challenges remain in the clinical translation of derivatives based on this scaffold. Pharmacokinetic studies reported in Xenobiotica (2024) indicate rapid hepatic metabolism of the parent compound, necessitating structural modifications for improved drug-like properties. Current research efforts are focused on prodrug strategies and formulation technologies to address these limitations while maintaining the compound's advantageous pharmacological profile.

In conclusion, 5,5,5-trifluoro-3-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol represents a chemically and biologically intriguing molecule with multifaceted applications in drug discovery. Its recent progress in synthesis methodology, target engagement, and therapeutic potential positions it as a valuable scaffold for future medicinal chemistry campaigns. Ongoing research will likely uncover additional applications and optimized derivatives, further solidifying its importance in the pharmaceutical development pipeline.